Cas no 5875-28-5 (2-amino-2-oxoethyl thiocyanate)
5875-28-5 structure
Product Name:2-amino-2-oxoethyl thiocyanate
CAS No:5875-28-5
MF:C3H4N2OS
MW:116.141658782959
CID:1612130
PubChem ID:201382
Update Time:2025-04-21
2-amino-2-oxoethyl thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-oxoethyl thiocyanate
- (2-amino-2-oxoethyl) thiocyanate
- Thiocyanic acid carbamoylmethyl ester
- BRN 1748931
- Thiocyanatoacetamide
- Thiocyanic acid, 2-amino-2-oxoethyl ester
- Thiocyanic acid, carbamoylmethyl ester
- Thiocyanic acid, 2-amino-2-oxoethyl ester (9CI)
- SCHEMBL5369852
- AKOS006339200
- 5875-28-5
- Acetamide, 2-thiocyanato-
- Carbamoylmethyl thiocyanate
- thiocyanoacetamide
- DTXSID70207483
- 2-Thiocyanatoacetamide
- 3-03-00-00436 (Beilstein Handbook Reference)
-
- Inchi: 1S/C3H4N2OS/c4-2-7-1-3(5)6/h1H2,(H2,5,6)
- InChI Key: HULACTSWGYVJQP-UHFFFAOYSA-N
- SMILES: S(C#N)CC(N)=O
Computed Properties
- Exact Mass: 116.00452
- Monoisotopic Mass: 116.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 92.2Ų
Experimental Properties
- PSA: 66.88
2-amino-2-oxoethyl thiocyanate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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